Cas no 1509298-38-7 (5-Amino-1-(4-ethylphenyl)piperidin-2-one)
5-Amino-1-(4-ethylphenyl)piperidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-736857
- 1509298-38-7
- 5-Amino-1-(4-ethylphenyl)piperidin-2-one
- 2-Piperidinone, 5-amino-1-(4-ethylphenyl)-
-
- Inchi: 1S/C13H18N2O/c1-2-10-3-6-12(7-4-10)15-9-11(14)5-8-13(15)16/h3-4,6-7,11H,2,5,8-9,14H2,1H3
- InChI Key: JGIUHUQJTFTLKI-UHFFFAOYSA-N
- SMILES: O=C1CCC(CN1C1C=CC(CC)=CC=1)N
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.099±0.06 g/cm3(Predicted)
- Boiling Point: 436.8±45.0 °C(Predicted)
- pka: 8.95±0.20(Predicted)
5-Amino-1-(4-ethylphenyl)piperidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-736857-0.05g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 0.05g |
$1056.0 | 2025-03-11 | |
| Enamine | EN300-736857-0.1g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 0.1g |
$1106.0 | 2025-03-11 | |
| Enamine | EN300-736857-0.25g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 0.25g |
$1156.0 | 2025-03-11 | |
| Enamine | EN300-736857-0.5g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 0.5g |
$1207.0 | 2025-03-11 | |
| Enamine | EN300-736857-1.0g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 1.0g |
$1256.0 | 2025-03-11 | |
| Enamine | EN300-736857-2.5g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 2.5g |
$2464.0 | 2025-03-11 | |
| Enamine | EN300-736857-5.0g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 5.0g |
$3645.0 | 2025-03-11 | |
| Enamine | EN300-736857-10.0g |
5-amino-1-(4-ethylphenyl)piperidin-2-one |
1509298-38-7 | 95.0% | 10.0g |
$5405.0 | 2025-03-11 |
5-Amino-1-(4-ethylphenyl)piperidin-2-one Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 5-Amino-1-(4-ethylphenyl)piperidin-2-one
5-Amino-1-(4-ethylphenyl)piperidin-2-one: A Comprehensive Overview
5-Amino-1-(4-ethylphenyl)piperidin-2-one (CAS No. 1509298-38-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure and functional groups, has been extensively studied for its potential applications in drug development, agrochemicals, and advanced materials. In this article, we delve into the structural properties, synthesis methods, pharmacological activities, and recent advancements related to 5-Amino-1-(4-ethylphenyl)piperidin-2-one.
The molecular structure of 5-Amino-1-(4-ethylphenyl)piperidin-2-one consists of a piperidine ring with a ketone group at position 2 and an amino group at position 5. The presence of the ethylphenyl substituent at position 1 introduces steric and electronic effects that significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of these structural features in modulating the compound's interactions with biological targets, making it a promising candidate for therapeutic interventions.
One of the most notable advancements in the synthesis of 5-Amino-1-(4-ethylphenyl)piperidin-2-one involves the use of microwave-assisted techniques. These methods have been shown to significantly reduce reaction times while maintaining high yields. For instance, researchers have employed microwave irradiation to facilitate the cyclization step in the synthesis process, leading to a more efficient production pathway. Such innovations not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.
Pharmacologically, 5-Amino-1-(4-ethylphenyl)piperidin-2-one has demonstrated potent activity in several therapeutic areas. Recent studies have focused on its anti-inflammatory properties, particularly its ability to inhibit key enzymes involved in inflammatory pathways such as cyclooxygenase (COX) and lipoxygenase (LOX). Preclinical trials have shown that this compound exhibits comparable efficacy to existing anti-inflammatory drugs but with reduced side effects, making it a potential candidate for treating chronic inflammatory diseases.
In addition to its pharmacological applications, 5-Amino-1-(4-ethylphenyl)piperidin-2-one has also been explored for its role in agrochemicals. Researchers have investigated its potential as a plant growth regulator and pest control agent. Field trials have indicated that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. Furthermore, its low toxicity profile makes it an environmentally friendly alternative to conventional pesticides.
Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the biological activity of 5-Amino-1-(4-ethylphenyl)piperidin-2-one. Molecular docking studies have revealed that the compound interacts with critical residues on target proteins through hydrogen bonding and hydrophobic interactions. These findings have paved the way for rational drug design strategies aimed at optimizing the compound's bioavailability and efficacy.
Looking ahead, the future of 5-Amino-1-(4-ethylphenyl)piperidin-2-one appears promising as researchers continue to unlock its full potential across diverse applications. Collaborative efforts between academia and industry are expected to drive further innovations in its synthesis, formulation, and clinical evaluation. As this compound continues to demonstrate its versatility and efficacy, it is poised to make significant contributions to various fields of science and technology.
1509298-38-7 (5-Amino-1-(4-ethylphenyl)piperidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)